1-(2-Bromo-3-methylphenyl)-5-methylpyrazole-3-carbaldehyde

• IUPAC Name: 1-(2-bromo-3-methylphenyl)-5-methylpyrazole-3-carbaldehyde
• InChI: InChI=1S/C12H11BrN2O/c1-8-4-3-5-11(12(8)13)15-9(2)6-10(7-16)14-15/h3-7H,1-2H3
• InChI Key: OKQFCAWYKBFCGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C(=CC(=N2)C=O)C)Br
• Molecular Formula: C12H11BrN2O
• Molecular Weight: 279.13 g/mol

Description

The compound “1-(2-Bromo-3-methylphenyl)-5-methylpyrazole-3-carbaldehyde” is likely to be an organic compound containing a pyrazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms. The pyrazole ring in this compound is substituted with a methyl group at the 5-position and a carbaldehyde group at the 3-position. Additionally, the compound has a phenyl ring substituted with a bromo group and a methyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrazole ring, possibly through the reaction of a 1,3-diketone with hydrazine. The bromo and methyl substitutions on the phenyl ring could be introduced through electrophilic aromatic substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazole ring attached to a phenyl ring via a single bond. The pyrazole ring would have a methyl group and a carbaldehyde group attached, while the phenyl ring would have a bromo and a methyl group attached.

Chemical Reactions Analysis

The compound could undergo various chemical reactions. The bromo group on the phenyl ring could be replaced by nucleophilic substitution reactions. The aldehyde group could undergo reactions typical of carbonyl compounds, such as nucleophilic addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. The presence of the bromo group could increase its molecular weight and possibly its boiling point. The presence of the aldehyde group could make it polar and could affect its solubility.

Mechanism of Action

The mechanism of action of this compound would depend on its application. If it’s used as a pharmaceutical, for example, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

As with any chemical compound, handling “1-(2-Bromo-3-methylphenyl)-5-methylpyrazole-3-carbaldehyde” would require appropriate safety measures. The specific safety and hazard information would depend on its physical and chemical properties.

Future Directions

The future research directions for this compound could involve studying its potential applications, such as in the development of pharmaceuticals or materials. Further studies could also explore its reactivity and the possibility of synthesizing derivatives with improved properties.